Ethyl Geranylgeranate-d6
Description
Ethyl Geranylgeranate-d6 is a deuterated analog of ethyl geranylgeranate, a compound derived from geranylgeraniol (CAS 24034-73-9), a key intermediate in isoprenoid biosynthesis . The deuterated form replaces six hydrogen atoms with deuterium, enhancing its stability and utility in analytical applications, particularly in mass spectrometry and nuclear magnetic resonance (NMR) studies.
Properties
Molecular Formula |
C₂₂H₃₀D₆O₂ |
|---|---|
Molecular Weight |
338.56 |
Synonyms |
all-trans-Ethyl Geranylgeranate-d6; Ethyl (2E,6E,10E)-Geranylgeranoate-d6; _x000B_Ethyl (2E,6E,10E)-Geranylgeranylate-d6; 3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenoic Acid Ethyl Ester-d6; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings :
- Structural Complexity: this compound is more structurally complex than benzene-d6 or 3,3-dichlorobenzidine-d6 due to its extended isoprenoid chain. This complexity may limit its solubility in polar solvents compared to simpler deuterated aromatics .
- Analytical Utility: Unlike benzene-d6, which is primarily used for NMR calibration, this compound is hypothesized to serve as a stable isotope tracer in lipid metabolism studies, similar to geranylgeraniol’s role in terpenoid research .
- Stability : Deuterated compounds like 3,3-dichlorobenzidine-d6 exhibit enhanced stability under UV exposure, a trait likely shared by this compound due to deuterium’s kinetic isotope effect .
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